Cas no 951921-15-6 (6-methyl-2-piperidin-4-yl-1,3-benzoxazole)

• Product Name: 6-methyl-2-piperidin-4-yl-1,3-benzoxazole
• CAS No: 951921-15-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• MDL: MFCD09904959
• CID: 1079516
• PubChem ID: 20983592
• Update Time: 2025-04-20

6-methyl-2-piperidin-4-yl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(piperidin-4-yl)benzo[d]oxazole
• 6-Methyl-2-piperidin-4-yl-1,3-benzoxazole
• 6-METHYL-2-(4-PIPERIDYL)-1,3-BENZOXAZOLE
• 6-methyl-2-(piperidin-4-yl)-1,3-benzoxazole
• MFCD09904959
• SCHEMBL20134872
• LS-01323
• 6-Methyl-2-piperidin-4-yl-benzooxazole
• 951921-15-6
• AKOS002659411
• A915680
• BB 0240366
• ALBB-003796
• DB-359607
• STK502702
• 6-methyl-2-piperidin-4-yl-1,3-benzoxazole

• MDL： MFCD09904959
• Inchi： 1S/C13H16N2O/c1-9-2-3-11-12(8-9)16-13(15-11)10-4-6-14-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： QTXITZFVZKHRPH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2N=C1C1CCNCC1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Boiling Point: 349.4±35.0°C

6-methyl-2-piperidin-4-yl-1,3-benzoxazole Security Information

• Storage Condition：Sealed in dry,2-8°C